![molecular formula C14H12ClN3 B2774644 2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole CAS No. 866051-51-6](/img/structure/B2774644.png)
2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-Chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole (CPDMBI) is a synthetic heterocyclic compound belonging to the benzimidazole family. It has a wide range of applications in the fields of biochemistry, pharmacology, and chemistry. CPDMBI has been studied for its potential as an anticancer agent, as well as its ability to act as a modulator of cell signaling pathways. It has also been studied for its ability to act as an antioxidant and to induce apoptosis in cancer cells. Furthermore, CPDMBI has been used to study the role of the enzyme monoamine oxidase (MAO) in the regulation of neurotransmitter levels in the brain.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis and crystal structure analysis of related compounds provide foundational knowledge for exploring the utility of "2-(2-chloro-3-pyridinyl)-5,6-dimethyl-1H-1,3-benzimidazole" derivatives. For instance, Elguero et al. (1976) synthesized cyclic dimers from derivatives, utilizing pyridine for conversion and verifying molecular structures through X-ray diffraction studies (Elguero, Katritzky, El-Osta, Harlow, & Simonsen, 1976). This research underscores the compound's role in synthesizing structurally complex molecules and elucidating their properties.
Antimicrobial and Anticancer Activities
The compound's derivatives have been explored for their biological activities. Ibrahim et al. (2022) utilized a related compound for constructing novel heterocyclic systems, exhibiting variable antimicrobial and anticancer effects (Ibrahim, Al-Harbi, Allehyani, Alqurashi, & Alqarni, 2022). These findings highlight the potential for developing therapeutics based on the compound's structure.
Green Chemistry and Synthesis Optimization
Research into the synthesis of related compounds emphasizes the importance of green chemistry principles. Gilbile et al. (2017) described a modified synthesis approach for an intermediate compound that reduces waste generation, demonstrating the compound's relevance in environmentally friendly chemical synthesis (Gilbile, Bhavani, & Vyas, 2017).
Luminescent Properties for Material Science
The photophysical properties of "this compound" derivatives have been investigated for their potential applications in material science. Destefano & Geiger (2017) studied a platinum(II) complex with the compound, exhibiting luminescence in the solid state, which could be significant for developing new luminescent materials (Destefano & Geiger, 2017).
Fluorescent Probes for DNA Detection
The compound's derivatives have also been explored for their potential as DNA-specific fluorescent probes. Perin et al. (2011) synthesized novel derivatives and evaluated their binding properties to ct-DNA, revealing enhanced fluorescence emission intensity, indicating the utility of these compounds in bioanalytical applications (Perin, Hranjec, Pavlović, & Karminski-Zamola, 2011).
properties
IUPAC Name |
2-(2-chloropyridin-3-yl)-5,6-dimethyl-1H-benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12ClN3/c1-8-6-11-12(7-9(8)2)18-14(17-11)10-4-3-5-16-13(10)15/h3-7H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWJFLYGCANZKSC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1C)N=C(N2)C3=C(N=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.